Cas no 75181-07-6 (Pentamethylcyclopentadienylzirconiumtrichloride)

• Product Name: Pentamethylcyclopentadienylzirconiumtrichloride
• CAS No: 75181-07-6
• MF: C₁₀H₁₅Cl₃Zr
• MW: 332.809099435806
• MDL: MFCD00070444
• CID: 59666
• PubChem ID: 24871092
• Update Time: 2025-04-18

Pentamethylcyclopentadienylzirconiumtrichloride Chemical and Physical Properties

Names and Identifiers

• Pentamethylcyclopentadienylzirconiumtrichloride
• Pentamethylcyclopentadienylzirconium(IV) Trichloride
• 1,2,3,4,5-pentamethylcyclopenta-1,3-diene
• trichlorozirconium
• Pentamethylcyclopentadienylzirconium(IV) trichloride
• PENTAMETHYLCYCLOPENTADIENYL ZIRCONIUM TRICHLORIDE
• 1,2,3,4,5-pentamethylcyclopenta-1,3-diene;trichlorozirconium
• Zirconium, .eta.5-pentamethylcyclopentadienyl trichloride)-
• 75181-07-6
• Zirconium, (eta5-pentamethylcyclopentadienyl trichloride)-
• 1,1,1-trichloro-2,3,4,5,6-pentamethyl-1-zirconapentacyclo[2.2.0.0(1),(3).0(1),?.0(2),?]hexa-2,4-diene

• MDL： MFCD00070444
• Inchi： 1S/C10H15.3ClH.Zr/c1-6-7(2)9(4)10(5)8(6)3;;;;/h1-5H3;3*1H;/q-1;;;;+3/p-3
• InChI Key： XZRIJZMMTDVZIR-UHFFFAOYSA-K
• SMILES： [Zr](Cl)(Cl)Cl.[C-]1(C)C(C)=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 334.968
• Monoisotopic Mass: 329.928637
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Light yellow powder.
• Melting Point: 230 °C (dec.) (lit.)
• Boiling Point: 170.2 ºC at 760 mmHg
• Flash Point: 44.4 ºC
• PSA: 0
• LogP: 5.04050
• Sensitiveness: Moisture Sensitive
• Solubility: React with water.

Pentamethylcyclopentadienylzirconiumtrichloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P264-P280-P304+P340+P312-P337+P313-P403+P233
• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：−20°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Packing Group：II
• Hazard Level：8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds